Cas no 261633-75-4 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine)

2-(2,3-Dihydro-1,4-benzodioxin-5-yl)ethan-1-amine is a versatile organic compound featuring a benzodioxane core linked to an ethylamine moiety. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules with potential CNS activity. The benzodioxane ring enhances stability and influences binding affinity in receptor interactions, while the ethylamine side chain allows for further functionalization. This compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its well-defined reactivity profile and compatibility with standard coupling reactions make it a reliable building block for researchers exploring novel therapeutic or material science applications.

2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine structure

261633-75-4 structure

Product Name:2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine

CAS No:261633-75-4

MF:C₁₀H₁₃NO₂

MW:179.215722799301

CID:4643319

Update Time:2025-11-01

2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzodioxin-5-ethanamine, 2,3-dihydro-
- 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine
- Inchi： 1S/C10H13NO2/c11-5-4-8-2-1-3-9-10(8)13-7-6-12-9/h1-3H,4-7,11H2
- InChI Key： NQAKBMINJHHNDM-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC(CCN)=C2OCC1

2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-697277-0.05g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	0.05g	$174.0	2023-03-10
Enamine	EN300-697277-0.1g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	0.1g	$257.0	2023-03-10
Enamine	EN300-697277-0.25g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	0.25g	$367.0	2023-03-10
Enamine	EN300-697277-0.5g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	0.5g	$579.0	2023-03-10
Enamine	EN300-697277-1.0g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	1g	$0.0	2023-06-07
Enamine	EN300-697277-2.5g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	2.5g	$1454.0	2023-03-10
Enamine	EN300-697277-5.0g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	5.0g	$2152.0	2023-03-10
Enamine	EN300-697277-10.0g	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	10.0g	$3191.0	2023-03-10
Aaron	AR01BOFE-50mg	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	50mg	$265.00	2025-02-09
Aaron	AR01BOFE-100mg	2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine	261633-75-4	95%	100mg	$379.00	2025-02-09

2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-amine

Chemical Structure and Biological Significance of 2-(2,3-Dihydro-1,4-Benzodioxin-5-Yl)Ethan-1-Amine (CAS No. 261633-75-4)

2-(2,3-Dihydro-1,4-benzodioxin-5-Yl)ethan-1-amine (CAS No. 261633-75-4) is a structurally unique organic compound characterized by its fused aromatic and aliphatic moieties. The molecule integrates a benzodioxin core—a bicyclic system comprising a benzene ring fused to a dioxin ring—substituted at the 5-position with an ethyl chain terminating in an amine functional group. This configuration positions the compound within the broader class of substituted benzodioxins and amines, which are extensively studied for their roles in pharmacology and materials science. The CAS number 261633-75-4, assigned by the Chemical Abstracts Service (CAS), uniquely identifies this compound in global chemical databases and scientific literature.

The dihydrobenzodioxin scaffold has garnered significant attention in medicinal chemistry due to its structural similarity to natural products such as resveratrol metabolites and certain alkaloids. The reduction of the dioxin ring (as indicated by the "dihydro" prefix) imparts distinct electronic and steric properties compared to fully aromatic analogs like 1,4-benzodioxane. These properties may influence molecular interactions with biological targets or synthetic pathways for functionalization. The terminal ethyl amine group further enhances the compound’s potential for hydrogen bonding and electrostatic interactions, which are critical in receptor-ligand binding events.

Synthetic approaches to benzodoxane-based amines, including CAS No.